Cas no 313997-63-6 (hentriacontane-10,12-diol)
hentriacontane-10,12-diol structure
Product Name:hentriacontane-10,12-diol
CAS No:313997-63-6
MF:C31H64O2
MW:468.838670730591
CID:1447023
Update Time:2024-08-25
hentriacontane-10,12-diol Chemical and Physical Properties
Names and Identifiers
-
- hentriacontane-10,12-diol
- 10,12-hentriacontanediol
- LogP
- 10,12-hentriacontanediol; LogP
-
- Inchi: 1S/C31H64O2/c1-3-5-7-9-11-12-13-14-15-16-17-18-19-20-22-24-26-28-31(33)29-30(32)27-25-23-21-10-8-6-4-2/h30-33H,3-29H2,1-2H3
- InChI Key: GUXYUNVZNFUZSV-UHFFFAOYSA-N
- SMILES: CCCCCCCCCC(O)CC(O)CCCCCCCCCCCCCCCCCCC
Computed Properties
- Exact Mass: 468.49092
Experimental Properties
- Density: 0.874±0.06 g/cm3(Predicted)
- Boiling Point: 573.0±23.0 °C(Predicted)
- PSA: 40.46
- pka: 14.96±0.20(Predicted)
hentriacontane-10,12-diol Related Literature
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J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
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Chandran Rajendran,Govindaswamy Satishkumar,Charlotte Lang,Eric M. Gaigneaux Catal. Sci. Technol., 2020,10, 2583-2592
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Lei Yang,Yuan Zeng,Haibo Wu,Chunwu Zhou,Lei Tao J. Mater. Chem. B, 2020,8, 1383-1388
-
Huiying Xu,Lu Zheng,Yu Zhou,Bang-Ce Ye Analyst, 2021,146, 5542-5549
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